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Compound of Interest

Compound Name: 4-(Diethylamino)phenethyl alcohol

Cat. No.: B7779250

CAS: 78776-24-6 | Formula: C12H19NO | Role: Fine Chemical Intermediate

Part 1: Executive Technical Summary

p-Diethylaminophenethyl alcohol (systematically 2-[4-(diethylamino)phenyl]ethanol) is a
bifunctional aromatic intermediate characterized by a lipophilic diethylamino moiety and a
hydrophilic primary alcohol tail. It serves as a critical scaffold in the synthesis of functionalized
dyes, photographic developing agents, and pharmaceutical precursors where the para-amino
substitution pattern is required for electronic conjugation or biological activity.

Unlike simple aliphatic amino-alcohols (e.g., diethylaminoethanol), the presence of the phenyl
ring creates a conjugated system that alters its toxicity profile, stability, and handling
requirements. This guide establishes a conservative safety protocol derived from structure-
activity relationship (SAR) analysis of its close analog, p-dimethylaminophenethyl alcohol,
ensuring maximum protection in research environments.

Part 2: Physicochemical Identity & Stability Profile

Understanding the molecule's "fingerprint” is the first step in safe handling. The presence of the
electron-rich diethylamino group makes this compound susceptible to oxidative degradation.
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Property

Specification /
Characteristic

Operational Implication

Systematic Name

2-[4-
(Diethylamino)phenyl]lethanol

Defines chemical connectivity.

Use for inventory tracking;

CAS Number 78776-24-6 distinct from dimethyl analog
(50438-75-0).
] Relevant for stoichiometry
Molecular Weight 193.29 g/mol

calculations.

Physical State

Low-melting solid or viscous oil

Likely MP < 50°C (extrapolated
from dimethyl analog MP 54-
58°C).

Soluble in organic solvents

Use organic waste streams for

Solubility ) )
(DCM, EtOACc); Low in water. disposal.
The electron-rich amine
Reactivity Oxidation Sensitive facilitates oxidation; store
under inert gas.
Less basic than aliphatic
pKa (Est.) ~5-6 (Aniline nitrogen) amines; requires strong acids

for salt formation.

Expert Insight: The Stability Paradox

While the alcohol group is stable, the p-diethylamino group activates the phenyl ring toward

electrophilic attack and oxidation.

o Storage Protocol: Material must be stored under Argon or Nitrogen at 2—8°C.

 Visual Indicator: A color change from off-white/pale yellow to dark brown indicates oxidative

degradation (quinone-imine formation).
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Part 3: Hazard Assessment & Toxicology (The
IIWhyII)

Standard SDSs often list generic codes. Here, we analyze the mechanism of toxicity to inform
better PPE choices.

GHS Classification (Conservative Baseline)

o Skin Irritation (Category 2): H315 - Causes skin irritation.
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

e STOT-SE (Category 3): H335 - May cause respiratory irritation.

Mechanistic Toxicology

 Lipophilicity & Penetration: The diethyl and phenethyl groups increase lipophilicity compared
to simple anilines, facilitating rapid dermal absorption.

e Amine Toxicity: Like many N-substituted anilines, this compound has the potential to induce
methemoglobinemia if absorbed in significant quantities, though this is less acute than with
unsubstituted aniline.

o Sensitization Potential:Para-substituted amino aromatics are known structural alerts for skin
sensitization. Researchers should treat this compound as a potential sensitizer even if not
explicitly flagged in limited datasets.

Part 4: Risk Mitigation & Handling Protocols

This section outlines a self-validating workflow for handling the compound.

Experimental Workflow Visualization

The following diagram illustrates the decision logic for safe handling, from storage retrieval to
waste disposal.
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Figure 1: Operational workflow for handling oxidation-sensitive aromatic amines.
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Personal Protective Equipment (PPE) Matrix

Protection Zone Requirement

Rationale

Fume Hood (Face Velocity >

Respiratory 0.5 mis)
.5 m/s

Prevents inhalation of
dust/aerosols which can cause

respiratory irritation (H335).

Dermal (Hand) Double Nitrile (0.11 mm min)

Aromatic amines can permeate
thin latex. Double gloving
provides a "breakthrough"
buffer.

Ocular Chemical Splash Goggles

Safety glasses are insufficient
if the material is an oil or in
solution; prevents corneal
injury (H319).

Body Lab Coat (Cotton/Poly)

Standard protection against

minor splashes.

Part 5: Emergency Response Architecture

In the event of exposure, immediate action is required to mitigate lipophilic absorption.

Response Logic

¢ Skin Contact:

o Immediate: Blot excess (do not rub, which increases absorption).

o Wash: Flush with copious soap and water for 15 minutes. Avoid organic solvents

(ethanol/acetone) on skin, as they enhance penetration of the amine.

o Monitor: Watch for signs of cyanosis (bluish lips/nails) indicating methemoglobinemia.

e Eye Contact:

o Flush: Isotonic saline or water for 15 minutes, holding eyelids open.
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o Medical: Seek ophthalmologist evaluation immediately due to potential for basic burns.

e Spill Management:
o Isolate: Evacuate the immediate area.

o Neutralize: Adsorb on vermiculite or sand. Do not use sawdust (potential reaction with
oxidizers if present).

o Disposal: Pack in a sealed container labeled "Hazardous Waste: Toxic Organic Solid."
1. Blot (No Rub)

Skin Contact 2. Soap/Water 15m
3. NO Alcohol Wash
Exposure Event Identify Type
L
1. Flush 15m

Eye Contact 2. Lift Eyelids
3. Consult MD

Medical Surveillance
(Monitor MetHb)

Click to download full resolution via product page

Figure 2: Emergency response triage for aromatic amine exposure.

Part 6: Regulatory & Ecological Context

o TSCA (USA): Check inventory status. As a research chemical (CAS 78776-24-6), it is often
regulated under R&D exemptions (TSCA 5(h)(3)) requiring supervision by a technically
gualified individual.

o REACH (EU): Likely not fully registered due to low volume; treat as T (Toxic) or Xn (Harmful)
by default.

o Ecological Impact: Aromatic amines are generally toxic to aquatic life (H411/H412 potential).
Do not allow release into drains.
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o To cite this document: BenchChem. [Comprehensive Safety & Handling Architecture: p-
Diethylaminophenethyl Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779250#p-diethylaminophenethyl-alcohol-sds-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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